Cas no 42895-57-8 (14-deoxy-11-oxoandrographolide)

• Product Name: 14-deoxy-11-oxoandrographolide
• CAS No: 42895-57-8
• Molecular Formula: C₂₀H₂₈O₅
• Molecular Weight: 348.433
• CID: 2011308
• PubChem ID: 9975052

14-deoxy-11-oxoandrographolide Properties

Names and Identifiers

• 14-deoxy-11-oxoandrographolide
• 42895-57-8
• AC-34641
• AKOS040760848
• 3-(2-((1R,4aS,5R,6R,8aR)-6-Hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)-2-oxoethyl)furan-2(5H)-one
• CS-0148958
• HY-N8711
• 4-(2-((1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)-2-oxoethyl)-2H-furan-5-one
• 4-[2-[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-2-oxoethyl]-2H-furan-5-one
• 14-Deoxy-11-oxoandrographolide

• InChIKey： XBINLYXLOLWNSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H28O5/c1-12-4-5-15-19(2,7-6-16(23)20(15,3)11-21)18(12)14(22)8-13-9-17(24)25-10-13/h9,15-16,18,21,23H,1,4-8,10-11H2,2-3H3
• SMILES： CC1(CO)C(O)CCC2(C)C1CCC(=C)C2C(=O)CC1=CC(=O)OC1 |t:21|

Computed Properties

• Exact Mass: 348.194
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 348.194
• Heavy Atom Count: 25
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8A^2
• Molecular Weight: 348.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones